Cas no 61666-29-3 (Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester)
61666-29-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester
CAS No:61666-29-3
MF:C13H18O2
MW:206.280824184418
CID:470875
PubChem ID:12525083
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester
- (2,6-dimethylphenyl) 2,2-dimethylpropanoate
- 2,6-dimethylphenyl pivalate
- F70485
- DTXSID40501329
- 2,6-Dimethylphenyl 2,2-dimethylpropanoate
- 61666-29-3
-
- Inchi: 1S/C13H18O2/c1-9-7-6-8-10(2)11(9)15-12(14)13(3,4)5/h6-8H,1-5H3
- InChI Key: VLCQBDFUHYJXBA-UHFFFAOYSA-N
- SMILES: O(C1C(C)=CC=CC=1C)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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